Cas no 1823026-33-0 ((2-Fluoro-6-iodophenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-6-iodophenyl)(methyl)sulfane
• CAS No: 1823026-33-0
• MF: C₇H₆FIS
• MW: 268.090416431427
• CID: 5078630
• Update Time: 2025-06-07

(2-Fluoro-6-iodophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-6-iodophenyl)(methyl)sulfane
• (2-Fluoro-6-iodophenyl)(methyl)sulfane

• Inchi： 1S/C7H6FIS/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： GGTOLHIZAXPAQK-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1SC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3

Additional information on (2-Fluoro-6-iodophenyl)(methyl)sulfane

Introduction to (2-Fluoro-6-iodophenyl)(methyl)sulfane (CAS No. 1823026-33-0)

(2-Fluoro-6-iodophenyl)(methyl)sulfane, identified by the Chemical Abstracts Service Number (CAS No.) 1823026-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfanes, which are known for their unique sulfur-methyl bond and potential applications in drug design and development. The presence of both fluorine and iodine substituents on the benzene ring introduces additional electronic and steric effects, making this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of (2-Fluoro-6-iodophenyl)(methyl)sulfane make it an attractive candidate for use in the synthesis of novel pharmaceutical agents. The fluorine atom, being highly electronegative, can influence the electronic properties of the aromatic ring, thereby affecting its reactivity and binding affinity to biological targets. On the other hand, the iodine atom, being larger and more polarizable, can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These properties have been exploited in recent research to develop new therapeutic entities targeting various diseases.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors for kinases and other enzymes involved in cancer progression. (2-Fluoro-6-iodophenyl)(methyl)sulfane has been investigated as a potential lead compound in this context. Its unique structure allows for precise tuning of its interactions with biological targets through computational modeling and experimental optimization. Studies have shown that derivatives of this compound can exhibit inhibitory activity against specific kinases, making them promising candidates for further development into anticancer drugs.

Moreover, the sulfane moiety in (2-Fluoro-6-iodophenyl)(methyl)sulfane has been explored for its potential role in enhancing drug bioavailability and metabolic stability. Sulfanes are known to exhibit favorable pharmacokinetic properties due to their ability to form stable adducts with biological molecules. This property has been leveraged in the design of prodrugs and drug delivery systems, where sulfanes serve as reactive intermediates that can be converted into active pharmaceutical ingredients (APIs) inside the body.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex derivatives of (2-Fluoro-6-iodophenyl)(methyl)sulfane. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups onto the benzene ring while maintaining the integrity of the sulfane core. These synthetic strategies have opened up new avenues for exploring the biological activity of this compound and its derivatives.

The biological evaluation of (2-Fluoro-6-iodophenyl)(methyl)sulfane has revealed several interesting properties. In vitro studies have demonstrated its potential as an antimicrobial agent, with activity against both Gram-positive and Gram-negative bacteria. This has led to investigations into its mechanism of action, which may involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

In addition to its antimicrobial properties, (2-Fluoro-6-iodophenyl)(methyl)sulfane has shown promise as a tool compound in chemical biology research. Its ability to undergo selective modifications allows researchers to probe protein-protein interactions and enzyme kinetics with high precision. By incorporating this compound into biosensors or fluorescent probes, scientists can gain insights into complex biological processes that are otherwise difficult to study.

The future prospects for (2-Fluoro-6-iodophenyl)(methyl)sulfane are vast and exciting. As our understanding of its chemical and biological properties continues to grow, so does the potential for developing novel therapeutic agents based on its structure. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this potential fully.

In conclusion, (2-Fluoro-6-iodophenyl)(methyl)sulfane (CAS No. 1823026-33-0) is a multifaceted compound with significant applications in pharmaceutical chemistry and medicinal biology. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new aspects of its properties and potential applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.